Cas no 193804-64-7 (1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-)
193804-64-7 structure
Product Name:1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-
CAS No:193804-64-7
MF:C9H21N3
MW:171.283141851425
CID:116462
Update Time:2024-01-24
1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-
- 1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)-(9CI)
- 1H-1,4,7-Triazonine, octahydro-1-(1-methylethyl)-
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- Inchi: 1S/C9H21N3/c1-9(2)12-7-5-10-3-4-11-6-8-12/h9-11H,3-8H2,1-2H3
- InChI Key: ABVBTNHWKXFQEB-UHFFFAOYSA-N
- SMILES: N1(C(C)C)CCNCCNCC1
Computed Properties
- Exact Mass: 171.17373
- Monoisotopic Mass: 171.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.3A^2
Experimental Properties
- PSA: 27.3
1H-1,4,7-Triazonine,octahydro-1-(1-methylethyl)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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